N~4~-(3-methoxybenzyl)-1-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-1-(6-pyrrolidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide
• InChI: InChI=1S/C20H22N6O2/c1-28-16-6-4-5-15(9-16)11-21-20(27)17-12-26(14-24-17)19-10-18(22-13-23-19)25-7-2-3-8-25/h4-6,9-10,12-14H,2-3,7-8,11H2,1H3,(H,21,27)
• InChI Key: QWVBWAKKYUTDFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=CN(C=N2)C3=CC(=NC=N3)N4CCCC4
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol
• CAS No.: 1251560-64-1

Description

N~4~-(3-methoxybenzyl)-1-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Research has shown that derivatives of imidazole, including those with a structure similar to N4-(3-methoxybenzyl)-1-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide, possess potential antimycobacterial properties. These compounds were synthesized and tested for their in vitro effectiveness against mycobacterial strains, demonstrating significant activity. This suggests a potential application in treating mycobacterial infections, such as tuberculosis (Miranda & Gundersen, 2009).

Cytotoxicity in Cancer Research

Some synthesized derivatives of this compound have been evaluated for their cytotoxic effects against various cancer cell lines. These studies provide valuable insights into the potential use of such compounds in cancer research, particularly in the development of new anticancer drugs. For instance, pyrazolo[1,5-a]pyrimidine derivatives showed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Synthesis and Pharmaceutical Applications

The chemical synthesis of related compounds has significant implications for pharmaceutical development. For example, the synthesis of (S)-BZM and (R)-BZM, which are structurally related, has been achieved with high yields. These compounds are precursors for other medically relevant substances, indicating the potential for these chemical pathways in drug synthesis and design (Bobeldijk et al., 1990).

Antibacterial and Antifungal Studies

Compounds structurally similar to N4-(3-methoxybenzyl)-1-[6-(1-pyrrolidinyl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide have been studied for their antibacterial and antifungal activities. For instance, N-heterocyclic carbene-silver complexes have shown high antibacterial activity against common pathogens like Escherichia coli and Staphylococcus aureus, highlighting the potential for these compounds in antimicrobial therapies (Patil et al., 2010).